1-[4-(Methylamino)-3-nitrophenyl]cyclopropane-1-carboxylic acid

• CAS No.: 236418-12-5
• Molecular Formula: C11H12N2O4
• Molecular Weight: 236.22 g/mol
• IUPAC Name: 1-[4-(methylamino)-3-nitrophenyl]cyclopropane-1-carboxylic acid
• InChI: InChI=1S/C11H12N2O4/c1-12-8-3-2-7(6-9(8)13(16)17)11(4-5-11)10(14)15/h2-3,6,12H,4-5H2,1H3,(H,14,15)
• InChI Key: JFZHBJCUBZVHJK-UHFFFAOYSA-N
• Canonical SMILES: CNC1=C(C=C(C=C1)C2(CC2)C(=O)O)[N+](=O)[O-]

Description

1-[4-(Methylamino)-3-nitrophenyl]cyclopropane-1-carboxylic acid is a cyclopropane-containing compound featuring a phenyl ring substituted with a methylamino group at the 4-position and a nitro group at the 3-position. The nitro group’s electron-withdrawing nature likely enhances the carboxylic acid’s acidity compared to non-nitrated analogs .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Functional Group and Substituent Analysis

The following table summarizes key structural and functional differences between the target compound and its analogs:

Compound Name	Aromatic Substituents	Cyclopropane Substituents	Functional Groups	Molecular Weight (g/mol)	Key Properties
1-[4-(Methylamino)-3-nitrophenyl]cyclopropane-1-carboxylic acid	4-Methylamino, 3-nitro	Carboxylic acid	Nitro, methylamino, carboxylic	~240 (estimated)	High acidity, moderate polarity
1-(Methylamino)cyclopropane-1-carboxylic acid	None	Carboxylic acid	Methylamino, carboxylic	143.14 (calculated)	Lower acidity, higher solubility
1-(5-Cyanothiophen-2-yl)cyclopropane-1-carboxylic acid	5-Cyano (thiophene ring)	Carboxylic acid	Cyano, carboxylic	193.23	Electron-deficient heterocycle
1-[(4-Hydroxyphenyl)methyl]cyclopropane-1-carboxylic acid	4-Hydroxyphenylmethyl	Carboxylic acid	Hydroxyl, carboxylic	192.21	Enhanced hydrophilicity
1-(Methylsulfanyl)-4-(3-nitrophenyl)benzene	3-Nitro (phenyl), methylsulfanyl	None	Nitro, methylsulfanyl	275.31 (estimated)	Lipophilic, sulfur-based reactivity

Key Observations:

• Electronic Effects: The nitro group in the target compound creates a stronger electron-withdrawing effect than cyano (in thiophene analog) or hydroxyl groups (in hydroxyphenylmethyl analog), influencing acidity and reactivity .
• Solubility: The methylamino group may improve solubility in acidic conditions via protonation, whereas the nitro group reduces hydrophilicity compared to hydroxylated analogs .
• Heterocyclic vs.